Cas no 946343-96-0 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide
• CAS No: 946343-96-0
• MF: C₁₇H₁₆F₂N₂O₄S
• MW: 382.381750106812
• CID: 5514721
• Update Time: 2025-06-27

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-3,4-difluorobenzamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide

• Inchi： 1S/C17H16F2N2O4S/c1-25-16-6-4-12(21-7-2-8-26(21,23)24)10-15(16)20-17(22)11-3-5-13(18)14(19)9-11/h3-6,9-10H,2,7-8H2,1H3,(H,20,22)
• InChI Key： JASNFVKETSXBDP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC=C(F)C(F)=C1

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide

Introduction to N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide (CAS No. 946343-96-0)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 946343-96-0, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and interaction with biological targets. Specifically, the presence of a thiazolidinone ring and a difluorobenzamide moiety suggests potential applications in drug design, particularly in the development of novel therapeutic agents. The 1,1-dioxo group within the thiazolidinone ring enhances the compound's ability to engage with various biological pathways, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with biological receptors at an unprecedented level of detail. Studies have indicated that the N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl) moiety may interact with specific amino acid residues in target proteins, leading to modulatory effects on cellular processes. This has opened up new avenues for research into potential therapeutic applications, particularly in areas such as inflammation and pain management.

The 2-methoxyphenyl group in the compound's structure further contributes to its pharmacological profile by enhancing lipophilicity and improving membrane permeability. These properties are crucial for ensuring effective drug delivery and absorption, which are critical factors in the development of new pharmaceuticals. Additionally, the 3,4-difluorobenzamide component introduces fluorine atoms that can influence metabolic stability and binding affinity, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures has been shown to increase metabolic stability and resistance to enzymatic degradation. This has led to the exploration of fluorinated derivatives as potential lead compounds in drug discovery programs. The compound under discussion is no exception and represents a promising candidate for further investigation.

Current research efforts are focused on synthesizing analogs of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide to optimize its biological activity and pharmacological properties. By modifying specific functional groups within the molecule, researchers aim to enhance its efficacy and reduce potential side effects. These studies often involve high-throughput screening techniques and structure-activity relationship (SAR) analysis to identify the most promising derivatives.

The use of advanced synthetic methodologies has also played a crucial role in the development of this compound. Techniques such as combinatorial chemistry and parallel synthesis have enabled researchers to generate large libraries of related compounds efficiently. This approach has accelerated the discovery process and allowed for rapid identification of lead candidates with desirable properties.

Another area of interest is the exploration of this compound's potential in combination therapies. By pairing it with other active agents that target different biological pathways, researchers hope to achieve synergistic effects that could improve treatment outcomes. Preliminary studies have suggested that N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide may exhibit complementary activities with existing drugs, making it a valuable component in multifaceted therapeutic strategies.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for rigorous safety and efficacy testing before clinical application. As such, ongoing preclinical studies are essential to evaluate the potential risks and benefits associated with this compound. These studies will provide critical data for regulatory submissions and help ensure that any future therapeutic applications are both safe and effective.

In conclusion, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3,4-difluorobenzamide (CAS No. 946343-96-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one hold great promise for addressing unmet medical needs in the future.